2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C11H12F3N3O3/c1-16-9(18)3-2-8(15-16)10(19)17-4-7(5-17)20-6-11(12,13)14/h2-3,7H,4-6H2,1H3
• InChI Key: HVDCGUMXMDPLNE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C11H12F3N3O3
• Molecular Weight: 291.23 g/mol

Description

2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Medicinal Chemistry Insights

Heterocyclic compounds, particularly those involving pyridazine analogs, are noted for their pharmaceutical importance. The synthesis and structural elucidation of similar compounds, like 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine, have been achieved through sophisticated techniques, including Density Functional Theory (DFT) calculations and Hirshfeld surface analysis. These processes underscore the potential of such molecules in drug development and the exploration of their physicochemical properties (Sallam et al., 2021).

Synthetic Methodologies

The compound's relevance is also highlighted through the development of novel synthetic routes for pyridazin-3-one derivatives, showcasing the versatility of these frameworks in synthesizing a wide range of biologically active molecules. Research on the synthesis of new classes of pyridazin-3-one and related derivatives demonstrates innovative approaches to constructing complex molecular architectures, which could be applicable to the synthesis and functionalization of 2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one and similar molecules (Ibrahim & Behbehani, 2014).

Antibacterial and Anticancer Properties

Additionally, research into azetidine derivatives has identified compounds with notable antibacterial and anticancer activities. This suggests that the structural motif present in this compound could be explored for similar biological properties, thereby contributing to the development of new therapeutic agents (Rajulu et al., 2014).

Material Science Applications

The study of molecular solids and supramolecular assemblies involving N-containing heterocycles and their interactions, such as hydrogen bonds and C–H⋯F interactions, points to applications in material science. Such research can inform the design and synthesis of novel materials with specific electronic or photonic properties, where compounds like this compound could play a crucial role (Wang et al., 2014).